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Compound of Interest

1-(6-Bromopyridin-2-yl)-4-
Compound Name:
methylpiperazine

Cat. No.: B130742

For Researchers, Scientists, and Drug
Development Professionals

This technical guide provides a comprehensive overview of 1-(6-Bromopyridin-2-yl)-4-
methylpiperazine, a heterocyclic compound of interest in medicinal chemistry and drug
discovery. This document details its chemical identity, structural information, and relevant
physicochemical properties.

Chemical Identity and Structure

CAS Number: 153976-27-3[1][2][3][4]

Molecular Formula: C1oH14BrNs[1][4]

Molecular Weight: 256.15 g/mol [1]

Chemical Structure:

Caption: 2D structure of 1-(6-Bromopyridin-2-yl)-4-methylpiperazine.

Physicochemical Properties
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A summary of the key physicochemical properties of 1-(6-Bromopyridin-2-yl)-4-
methylpiperazine is presented in the table below. This information is crucial for its handling,
formulation, and assessment of its drug-like properties.

Property Value Reference

Physical State Yellow to colorless oil [1]

Purity >95% [4]

Storage Conditions Inert atmosphere, 2-8°C [4]
Synthesis

While a specific, detailed experimental protocol for the synthesis of 1-(6-Bromopyridin-2-yl)-4-
methylpiperazine is not readily available in the searched literature, a general synthetic
approach can be inferred from the synthesis of related arylpiperazine compounds. A plausible
synthetic route would involve the nucleophilic substitution of a di-halogenated pyridine with N-
methylpiperazine.

A general procedure for a similar transformation, the Goldberg reaction, involves the copper-
catalyzed coupling of an amine with an aryl halide. For instance, the synthesis of 2-
alkyl(aryl)aminopyridines from 2-bromopyridine has been reported using a copper iodide and
1,10-phenanthroline catalyst system.[5]

Logical Workflow for a Potential Synthesis:
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Starting Materials:
- 2,6-Dibromopyridine
- N-Methylpiperazine

Purification
(e.g., Chromatography)

Nucleophilic Aromatic Substitution 1-(6-Bromopyridin-2-yl)-4-methylpiperazine

Cell Membrane

1-(6-Bromopyridin-2-yl)
-4-methylpiperazine

Activates

Activates

Protein Kinase A

Phosphorylates Targets

Cellular Response
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Cells expressing receptor of interest

Treat with varying concentrations of
1-(6-Bromopyridin-2-yl)-4-methylpiperazine

Incubate for a defined time

Lyse cells and measure
intracellular cAMP levels

Data analysis: Generate dose-response curve
and determine ECso/ICso

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [1-(6-Bromopyridin-2-yl)-4-methylpiperazine CAS
number and structure]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b130742#1-6-bromopyridin-2-yl-4-methylpiperazine-
cas-number-and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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